Cas no 233264-75-0 (2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine)

2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine structure
233264-75-0 structure
Product Name:2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine
CAS No:233264-75-0
MF:C9H12N2
MW:148.204981803894
CID:245340
PubChem ID:18378607
Update Time:2024-02-29

2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[4,3-b]azepine,2,3,4,5-tetrahydro-
    • 1H-Pyrido[4,3-b]azepine,2,3,4,5-tetrahydro-(9CI)
    • 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]azepine
    • 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine
    • Inchi: 1S/C9H12N2/c1-2-5-11-9-4-6-10-7-8(9)3-1/h4,6-7,11H,1-3,5H2
    • InChI Key: FUNKWXDYVOJNKG-UHFFFAOYSA-N
    • SMILES: N1C2C=CN=CC=2CCCC1

Computed Properties

  • Exact Mass: 148.1
  • Monoisotopic Mass: 148.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9
  • XLogP3: 1.6
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